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Compound of Interest

Compound Name: Undecylamine-d23

Cat. No.: B12315505

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth overview of Undecylamine-d23, including its fundamental properties, and explores
the known applications and experimental protocols related to its non-deuterated analogue,
undecylamine.

Undecylamine-d23 is the deuterated form of undecylamine, a primary alkylamine. While
specific research on Undecylamine-d23 is limited, its primary application lies in its use as an
internal standard for mass spectrometry-based quantification of undecylamine. The deuterium
labeling provides a distinct mass shift, allowing for accurate differentiation and measurement of
the non-deuterated compound in complex biological or chemical matrices.

Core Physicochemical Properties

A summary of the key physicochemical properties for both Undecylamine-d23 and its non-
deuterated counterpart, undecylamine, is presented below. This data is crucial for handling,
storage, and application in experimental settings.
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Property

Undecylamine-d23

Undecylamine

CAS Number

1219805-57-8[1][2][3]

7307-55-3[1][2][4]

Molecular Formula

C11D23H2N[1]

C11H2sN[4]

Molecular Weight 194.47 g/mol [2] 171.326 g/mol [4]

Appearance Clear c?lorless to slightly
yellow liquid[4]

Boiling Point 240.6 °C at 760 mmHg[4]

Melting Point 15-17 °C[4]

Density 0.801 g/cm?3[4]

Flash Point 92.2 °C[4]

pKa - 10.63 (at 25°C)[4]

Applications in Research

The applications of undecylamine, and by extension the utility of Undecylamine-d23 as an
analytical tool, span various scientific domains.

Antifungal Activity

Undecylamine and its derivatives have demonstrated notable antifungal properties. The
primary mechanism of action is the disruption of the fungal cell membrane's integrity.[2] The
long, hydrophobic alkyl chain of undecylamine inserts into the lipid bilayer of the fungal cell
membrane, while the polar amine head group interacts with the phospholipid heads. This
integration disrupts the membrane's structure, leading to increased permeability, leakage of
essential intracellular components, and ultimately, cell death.[2]
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Undecylamine Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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